Cas no 70784-63-3 (2,4,6-Octatrienoic acid, 8-bromo-, methyl ester)

• Product Name: 2,4,6-Octatrienoic acid, 8-bromo-, methyl ester
• CAS No: 70784-63-3
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 546690
• PubChem ID: 71404871
• Update Time: 2025-04-19

2,4,6-Octatrienoic acid, 8-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Octatrienoic acid, 8-bromo-, methyl ester
• methyl 8-bromoocta-2,4,6-trienoate
• 70784-63-3
• DTXSID20825691

• Inchi： 1S/C9H11BrO2/c1-12-9(11)7-5-3-2-4-6-8-10/h2-7H,8H2,1H3
• InChI Key： DBJKMXSNKFBRRC-UHFFFAOYSA-N
• SMILES： BrCC=CC=CC=CC(=O)OC

Computed Properties

• Exact Mass: 229.99423
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3